Cas no 1855008-92-2 (3-Furancarbonitrile, 3-(3-fluoro-2-hydroxypropyl)tetrahydro-)

• Product Name: 3-Furancarbonitrile, 3-(3-fluoro-2-hydroxypropyl)tetrahydro-
• CAS No: 1855008-92-2
• MF: C₈H₁₂FNO₂
• MW: 173.184785842896
• CID: 5564468
• PubChem ID: 130859291
• Update Time: 2025-05-28

3-Furancarbonitrile, 3-(3-fluoro-2-hydroxypropyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarbonitrile, 3-(3-fluoro-2-hydroxypropyl)tetrahydro-

• Inchi： 1S/C8H12FNO2/c9-4-7(11)3-8(5-10)1-2-12-6-8/h7,11H,1-4,6H2
• InChI Key： MVDJBSNPYJHUKK-UHFFFAOYSA-N
• SMILES： O1CCC(CC(O)CF)(C#N)C1

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 335.2±32.0 °C(Predicted)
• pka: 13.79±0.20(Predicted)

Additional information on 3-Furancarbonitrile, 3-(3-fluoro-2-hydroxypropyl)tetrahydro-

Comprehensive Analysis of 3-Furancarbonitrile, 3-(3-fluoro-2-hydroxypropyl)tetrahydro- (CAS No. 1855008-92-2)

3-Furancarbonitrile, 3-(3-fluoro-2-hydroxypropyl)tetrahydro- (CAS No. 1855008-92-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound, characterized by its furancarbonitrile core and fluoro-hydroxypropyl side chain, is a subject of ongoing research in fields such as pharmaceuticals, agrochemicals, and material science. Its molecular structure, which combines a tetrahydrofuran ring with a nitrile group and a fluorinated side chain, makes it a versatile intermediate for synthetic chemistry.

One of the most intriguing aspects of 3-Furancarbonitrile, 3-(3-fluoro-2-hydroxypropyl)tetrahydro- is its potential role in the development of novel bioactive molecules. Researchers are particularly interested in its fluorine-containing moiety, as fluorine atoms are known to enhance the metabolic stability and bioavailability of pharmaceutical compounds. This has led to increased searches for terms like "fluorinated furan derivatives" and "nitrile-based bioactive compounds" in scientific databases. The compound's hydroxypropyl group also offers opportunities for further functionalization, making it a valuable building block in drug discovery.

In the context of current trends, 3-Furancarbonitrile, 3-(3-fluoro-2-hydroxypropyl)tetrahydro- aligns with the growing demand for sustainable and efficient chemical synthesis. With the rise of green chemistry, researchers are exploring ways to synthesize such compounds using eco-friendly catalysts and renewable feedstocks. Searches for "green synthesis of furan derivatives" and "sustainable fluorination methods" reflect this shift in focus. The compound's potential applications in agrochemicals also tie into global discussions about food security and crop protection, as fluorinated compounds often exhibit enhanced pesticidal or herbicidal activity.

The physicochemical properties of 3-Furancarbonitrile, 3-(3-fluoro-2-hydroxypropyl)tetrahydro- are another area of interest. Its polar nitrile group and hydrophilic hydroxypropyl chain contribute to its solubility profile, which is crucial for formulation development. This has prompted queries like "solubility of fluorinated furancarbonitriles" and "structure-activity relationships of nitrile-containing compounds." Understanding these properties is essential for optimizing the compound's performance in various applications, from medicinal chemistry to specialty materials.

From a synthetic chemistry perspective, 3-Furancarbonitrile, 3-(3-fluoro-2-hydroxypropyl)tetrahydro- presents interesting challenges and opportunities. The incorporation of fluorine into organic molecules often requires specialized reagents and conditions, leading to searches for "selective fluorination techniques" and "stereocontrol in tetrahydrofuran synthesis." The compound's tetrahydrofuran ring is a common motif in natural products and pharmaceuticals, making its efficient construction a topic of ongoing research. Recent advances in catalytic methods have improved access to such structures, as evidenced by the growing literature on "catalytic furan functionalization."

In material science, the unique combination of a furancarbonitrile scaffold with fluorine and hydroxyl functionalities opens up possibilities for designing advanced polymers and functional materials. Researchers are investigating how these structural elements influence properties like thermal stability, dielectric constant, and surface energy. This has led to increased interest in "fluorine-containing heterocyclic polymers" and "nitrile-based specialty materials." The compound's potential in these areas aligns with the broader trend toward high-performance, multifunctional materials for electronics, coatings, and other advanced applications.

Quality control and analytical characterization of 3-Furancarbonitrile, 3-(3-fluoro-2-hydroxypropyl)tetrahydro- are critical aspects of its development and application. Modern analytical techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are essential for verifying its purity and structure. This has resulted in searches for "analytical methods for fluorinated heterocycles" and "characterization of nitrile-containing compounds." Establishing robust analytical protocols is particularly important for pharmaceutical applications, where stringent quality standards must be met.

The safety profile and regulatory status of 3-Furancarbonitrile, 3-(3-fluoro-2-hydroxypropyl)tetrahydro- are also important considerations. While not classified as hazardous under current regulations, proper handling procedures should always be followed when working with any chemical substance. Researchers and manufacturers are advised to consult relevant "chemical safety data sheets" and stay updated on "regulatory guidelines for specialty chemicals." As with all fluorinated compounds, environmental persistence should be considered in development and disposal practices.

Looking to the future, 3-Furancarbonitrile, 3-(3-fluoro-2-hydroxypropyl)tetrahydro- represents an exciting area of exploration at the intersection of synthetic chemistry, materials science, and life sciences. Its multifaceted nature continues to inspire research into "new applications for furan derivatives" and "innovative fluorination strategies." As synthetic methodologies advance and our understanding of structure-property relationships deepens, this compound and its analogs are likely to play increasingly important roles in addressing challenges across multiple scientific and industrial domains.